Cas no 6317-62-0 (4-[(4-methoxyphenyl)sulfonyl]benzoic acid)

• Product Name: 4-[(4-methoxyphenyl)sulfonyl]benzoic acid
• CAS No: 6317-62-0
• MF: C₁₄H₁₂O₅S
• MW: 292.307083129883
• CID: 1645870
• PubChem ID: 238610
• Update Time: 2025-04-21

4-[(4-methoxyphenyl)sulfonyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methoxyphenyl)sulfonyl]benzoic acid
• 4-(4-methoxyphenyl)sulfonylbenzoic acid
• NSC 43070
• 4-((4-Methoxyphenyl)sulfonyl)benzoic acid
• NSC43070
• NSC-43070
• DTXSID70212512
• 6317-62-0

• Inchi： 1S/C14H12O5S/c1-19-11-4-8-13(9-5-11)20(17,18)12-6-2-10(3-7-12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： VVTQUYHSQKTELO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 292.04056
• Monoisotopic Mass: 292.040544
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89

Experimental Properties

• Density: 1.363
• Boiling Point: 513.8°C at 760 mmHg
• Flash Point: 264.6°C
• Refractive Index: 1.595
• PSA: 80.67